Cas no 770729-34-5 (2H-1-Benzopyran-5-ol)

• Product Name: 2H-1-Benzopyran-5-ol
• CAS No: 770729-34-5
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 2087102
• PubChem ID: 12093184
• Update Time: 2025-10-29

2H-1-Benzopyran-5-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5-ol
• FS-7891
• 770729-34-5
• AKOS040734381
• 5,4'-Dihydroxy-7-methoxy-6-methylflavane
• HY-N10896
• 2-(4-hydroxyphenyl)-7-methoxy-6-methyl-3,4-dihydro-2H-chromen-5-ol
• CS-0637345
• DA-60394
• 5,4'-dihydroxy-7-methoxy-6-methylflavan

• Inchi： 1S/C17H18O4/c1-10-15(20-2)9-16-13(17(10)19)7-8-14(21-16)11-3-5-12(18)6-4-11/h3-6,9,14,18-19H,7-8H2,1-2H3
• InChI Key： YRYLOSBAZNICRK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C)=C(C=2CCC1C1C=CC(=CC=1)O)O)OC

Computed Properties

• Exact Mass: 286.12050905g/mol
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on 2H-1-Benzopyran-5-ol

Comprehensive Guide to 2H-1-Benzopyran-5-ol (CAS No. 770729-34-5): Properties, Applications, and Market Insights

2H-1-Benzopyran-5-ol (CAS No. 770729-34-5) is a significant organic compound widely studied for its unique chemical structure and versatile applications. This benzopyran derivative belongs to the class of heterocyclic compounds, featuring a fused benzene and pyran ring system. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceuticals, agrochemicals, and material science. In this article, we delve into its properties, synthesis methods, applications, and the latest market trends.

The molecular formula of 2H-1-Benzopyran-5-ol is C9H8O2, with a molecular weight of 148.16 g/mol. Its structure includes a hydroxyl group (-OH) at the 5-position, which enhances its reactivity and solubility in polar solvents. The compound exhibits moderate stability under standard conditions but may degrade under extreme pH or UV exposure. Its physicochemical properties, such as melting point and boiling point, make it suitable for various industrial processes.

One of the most searched questions about 2H-1-Benzopyran-5-ol is its role in drug discovery. Recent studies highlight its potential as a scaffold for developing novel therapeutic agents, particularly in anti-inflammatory and antioxidant applications. The compound's ability to modulate biological pathways has attracted attention from pharmaceutical companies, especially in the context of neurodegenerative diseases and cancer research. Researchers are exploring its derivatives to enhance bioavailability and reduce side effects.

In addition to pharmaceuticals, 2H-1-Benzopyran-5-ol finds applications in the agrochemical industry. Its derivatives are investigated as eco-friendly pesticides and growth regulators, aligning with the global trend toward sustainable agriculture. The compound's biodegradability and low toxicity profile make it a promising candidate for replacing conventional agrochemicals.

The synthesis of 2H-1-Benzopyran-5-ol typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques like microwave-assisted synthesis and green chemistry approaches are gaining traction to improve yield and reduce environmental impact. These innovations cater to the growing demand for sustainable chemical production.

Market insights reveal a steady increase in demand for 2H-1-Benzopyran-5-ol, driven by its expanding applications. The compound is commercially available from specialty chemical suppliers, with prices varying based on purity and scale. Analysts predict significant growth in its market value, particularly in Asia-Pacific regions, where pharmaceutical and agrochemical industries are booming.

For researchers and industry professionals, understanding the safety and handling of 2H-1-Benzopyran-5-ol is crucial. While it is not classified as hazardous, standard laboratory precautions should be followed. Proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended to ensure safe handling.

In conclusion, 2H-1-Benzopyran-5-ol (CAS No. 770729-34-5) is a compound of immense scientific and industrial interest. Its diverse applications, coupled with ongoing research, position it as a key player in future innovations. Stay updated with the latest developments to leverage its full potential in your projects.